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Compound of Interest

Compound Name: Annosquamosin B

Cat. No.: B1249476

Annosquamosin B: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a consolidated overview of the current publicly available
information on Annosquamosin B, an ent-kaurane diterpenoid isolated from the plant Annona
squamosa. While the chemical structure of Annosquamosin B is well-defined, a
comprehensive body of research detailing its biological activities and mechanisms of action is
not yet available in the public domain. This document summarizes the known chemical data
and provides context based on the bioactivities of related compounds from its source.

Chemical and Physical Properties

Annosquamosin B is identified by the following chemical identifiers and properties. The data
presented here is compiled from various chemical databases.
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Property

Data

CAS Number

177742-56-2[1]

Molecular Formula

C19H3203][1]

Molecular Weight 308.5 g/mol

Synonyms 19-nor-ent-kaurane-4alpha,16beta,17-triol[1]
XLogP3 2.7

Hydrogen Bond Donor Count 3

Hydrogen Bond Acceptor Count 3

Rotatable Bond Count 1

Exact Mass

308.23514488

Topological Polar Surface Area

60.7 A2

Biological Activity and Research Landscape

A thorough review of scientific literature reveals a significant gap in the specific biological

evaluation of Annosquamosin B. To date, no detailed studies on its cytotoxic, anti-

inflammatory, antimicrobial, or other potential therapeutic effects have been published.

However, the plant from which Annosquamosin B is derived, Annona squamosa, is a rich
source of various bioactive compounds, including other ent-kaurane diterpenoids. Research on
these related compounds and crude extracts of the plant can offer preliminary insights into the
potential, yet unconfirmed, activities of Annosquamosin B.

» Anti-inflammatory Activity: A study on another ent-kaurane, 16[3,17-dihydroxy-ent-kauran-19-
oic acid, isolated from the stems of Annona squamosa, demonstrated inhibitory effects on
various human neutrophil functions.[2] This suggests that compounds with this core structure
may possess anti-inflammatory properties.

» Anti-platelet Aggregation: A phytochemical investigation of Annona squamosa stems led to
the isolation of several ent-kaurane diterpenoids that exhibited inhibitory effects on rabbit
platelet aggregation.[3][4]
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o Cytotoxicity: Various solvent extracts of Annona squamosa seeds have shown cytotoxic
activity against a panel of human cancer cell lines, including nasopharyngeal (KB), lung (A-
549), breast (MCF-7), and leukemic (K-562) cells.[5]

» Antimicrobial Activity: Extracts from Annona squamosa have demonstrated antibacterial
properties and have been shown to modulate the activity of antibiotics.[6]

It is critical to note that these activities are not directly attributed to Annosquamosin B. These
findings only provide a rationale for future investigation into the specific biological profile of this
compound.

Experimental Protocols

Due to the absence of published research on the biological activities of Annosquamosin B, no
specific experimental protocols can be cited.

Future Directions and Methodological
Considerations

The lack of data on Annosquamosin B highlights an opportunity for further research. A logical
progression of investigation would follow a standard natural product drug discovery workflow.
The following diagram illustrates a generalized approach that could be applied to characterize
the biological activities of Annosquamosin B.
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Isolation & Characterization
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Caption: A generalized workflow for the discovery and characterization of natural products.
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In conclusion, Annosquamosin B represents a structurally defined natural product with a
currently uncharacterized biological profile. The known activities of related compounds from
Annona squamosa suggest that further investigation into its potential anti-inflammatory,
cytotoxic, and antimicrobial properties is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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